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Compound of Interest

Compound Name: Irbesartan-13C,d4

Cat. No.: B15558828 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of Irbesartan-13C,d4, ensuring the safety of laboratory personnel and compliance with

environmental regulations. This procedure is intended for researchers, scientists, and drug

development professionals.

I. Pre-Disposal Safety Precautions
Before handling Irbesartan-13C,d4 for disposal, it is crucial to be familiar with its toxicological

properties. While not fully investigated, it is closely related to a pharmaceutical approved for

human use.[1] Therefore, standard laboratory chemical handling procedures should be strictly

followed.

Personal Protective Equipment (PPE):

All personnel handling Irbesartan-13C,d4 must use appropriate personal protective

equipment.
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Protective Equipment Specification Rationale

Eye Protection
Safety glasses with side

shields

To prevent eye contact with the

chemical.[1]

Hand Protection
Compatible chemical-resistant

gloves
To avoid skin absorption.[1]

Respiratory Protection Dust mask

Recommended, especially for

fine powders, to prevent

inhalation.[1][2]

Protective Clothing Laboratory coat
To protect skin and personal

clothing from contamination.[1]

Engineering Controls:

Work should be conducted in a well-ventilated area. A laboratory fume hood is highly

recommended, particularly when handling fine powders, to minimize inhalation risks.[1][3]

II. Step-by-Step Disposal Procedure
Waste materials containing Irbesartan-13C,d4 must be disposed of in accordance with federal,

state, and local environmental control regulations.[1] The following steps provide a general

guideline for its disposal.

Segregation of Waste:

Isolate all waste materials containing Irbesartan-13C,d4, including unused product,

contaminated consumables (e.g., absorbent paper, gloves, vials), and solutions.

Do not mix with other chemical waste streams unless explicitly permitted by your

institution's waste management guidelines.

Containment:

Place all solid waste into a suitable, clearly labeled, and sealed waste container.[1][4]
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For liquid waste, use a compatible, leak-proof container. Ensure the container is properly

labeled with the chemical name and any relevant hazard information.

Spill Management:

In the event of a spill, first, remove all sources of ignition.[1]

Wearing the appropriate PPE, use absorbent paper to contain and collect the spilled

material.[1]

If necessary, dampen the absorbent paper with a suitable solvent like water or alcohol to

pick up any remaining traces.[1]

Transfer all contaminated materials into a designated, sealed waste container for disposal.

[1][4]

Prevent the spilled material from entering drains.[4]

Final Disposal:

The contained waste should be disposed of as general laboratory solid waste through a

licensed waste disposal specialist.[1]

Alternatively, the contents and container should be sent to an approved waste disposal

plant.[2]

Consult your institution's Environmental Health and Safety (EHS) department for specific

procedures and to arrange for pickup by a certified waste management contractor.

III. Emergency Procedures
In case of accidental exposure, follow these first aid measures and seek immediate medical

attention.
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Exposure Route First Aid Measures

Ingestion

Call a doctor or poison control center

immediately. Provide the specific ingredient

name from the container.[1]

Inhalation

Move the individual to fresh air. If breathing is

difficult or stops, provide respiratory support and

consult a doctor.[1][3]

Skin Contact
Wash the affected area with plenty of water.

Remove contaminated clothing.[1]

Eye Contact
Flush the eyes with water for at least 5-15

minutes and seek medical attention.[1][3]

IV. Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Irbesartan-13C,d4.
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Caption: Workflow for the safe disposal of Irbesartan-13C,d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15558828?utm_src=pdf-custom-synthesis
https://www.cerilliant.com/MSDS?itemno=4f5bd69f-af4e-4694-82d3-442daea1e005
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI0MWFncDkycGlyNWIydW4wbjZpa3NjbXppcXBjIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiMTM4NDAyLTExLTZfTVNJSDkzMV9JcmJlc2FydGFuLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJzEzODQwMi0xMS02X01TSUg5MzFfSXJiZXNhcnRhbi5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--ecd1b517617cc5600c60aa82353f2c8189c23262/138402-11-6_MSIH931_Irbesartan.pdf
https://resources.rndsystems.com/pdfs/tocris_msds/5798_sds.pdf?1712820442
https://www.chemicalbook.com/msds/irbesartan.htm
https://www.benchchem.com/product/b15558828#irbesartan-13c-d4-proper-disposal-procedures
https://www.benchchem.com/product/b15558828#irbesartan-13c-d4-proper-disposal-procedures
https://www.benchchem.com/product/b15558828#irbesartan-13c-d4-proper-disposal-procedures
https://www.benchchem.com/product/b15558828#irbesartan-13c-d4-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15558828?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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